Cas no 81778-09-8 (2-Chloro-5-fluorobenzyl bromide)

2-Chloro-5-fluorobenzyl bromide structure
81778-09-8 structure
Product Name:2-Chloro-5-fluorobenzyl bromide
CAS No:81778-09-8
MF:C7H5BrClF
MW:223.470003843307
MDL:MFCD01631419
CID:60372
PubChem ID:2773623
Update Time:2024-10-27

2-Chloro-5-fluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-fluorobenzyl bromide
    • 2-(Bromomethyl)-1-chloro-4-fluorobenzene
    • 1-(Bromomethyl)-2-chloro-5-fluorobenzene
    • 1-Chloro-2-(bromomethyl)-4-fluorobenzene
    • a-Bromo-2-chloro-5-fluorotoluene
    • AC-14714
    • C2359
    • MFCD01631419
    • Methyl4-iodo-3-indolecarboxylate
    • 2-Chloro-5-fluorobenzyl bromide, 99%
    • CK2034
    • AUVLFQDKJFSFIX-UHFFFAOYSA-N
    • 2-(bromomethyl)-1-chloranyl-4-fluoranyl-benzene
    • 81778-09-8
    • SCHEMBL189219
    • 2-chloro-5-fluoro-benzylbromide
    • 2-Bromomethyl-1-chloro-4-fluoro-benzene
    • AKOS005258556
    • NS00120247
    • 2-chloro-5-fluoro-benzyl bromide
    • FT-0655943
    • J-508825
    • EN300-160264
    • PS-10026
    • CS-0046221
    • AMY2652
    • DTXSID10378601
    • A840194
    • 2-(Bromomethyl)-1-chloro-4-fluorobenzene (ACI)
    • α-Bromo-2-chloro-5-fluorotoluene
    • BBL101417
    • 2-chloro-5-fluorobenzylbromide
    • STL555213
    • DB-024253
    • MDL: MFCD01631419
    • Inchi: 1S/C7H5BrClF/c8-4-5-3-6(10)1-2-7(5)9/h1-3H,4H2
    • InChI Key: AUVLFQDKJFSFIX-UHFFFAOYSA-N
    • SMILES: FC1C=C(CBr)C(Cl)=CC=1

Computed Properties

  • Exact Mass: 221.92500
  • Monoisotopic Mass: 221.925
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.654 g/mL at 25 °C(lit.)
  • Boiling Point: 65-66 °C/2 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:62.6°F
    Degrees Celsius:17°C
  • Refractive Index: n20/D 1.566(lit.)
  • PSA: 0.00000
  • LogP: 3.37400
  • Sensitiveness: Lachrymatory
  • Solubility: Not determined
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Chloro-5-fluorobenzyl bromide Security Information

  • Symbol: GHS02 GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225-H314
  • Warning Statement: P210-P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 2924 3/PG 1
  • WGK Germany:3
  • Hazard Category Code: 11-34
  • Safety Instruction: S16-S23-S26-S33-S36/37/39-S45
  • Hazardous Material Identification: F C
  • Risk Phrases:R11
  • HazardClass:3
  • PackingGroup:II
  • Storage Condition:4° CStore…,-4℃Store…Better

2-Chloro-5-fluorobenzyl bromide Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Chloro-5-fluorobenzyl bromide Pricemore >>

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2-Chloro-5-fluorobenzyl bromide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride
Reference
Synthesis and biological evaluation of new cytotoxic indazolo[4,3-gh]isoquinolinone derivatives
Shahabi, Manochehr; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(6), 1846-1852

2-Chloro-5-fluorobenzyl bromide Raw materials

2-Chloro-5-fluorobenzyl bromide Preparation Products

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